concanamycin a discovery from Streptomyces diastatochromogenes
concanamycin a discovery from Streptomyces diastatochromogenes
Discovery, Production, and Molecular Pharmacology from Streptomyces diastatochromogenes[1][2]
Executive Summary
Concanamycin A (ConcA) represents a pivotal class of 18-membered macrolide antibiotics originally isolated from Streptomyces diastatochromogenes (Strain S-45).[1][2] While structurally related to the bafilomycins, ConcA exhibits superior potency as a specific inhibitor of Vacuolar H⁺-ATPases (V-ATPases).[1][3] This guide provides a comprehensive technical analysis of its biological origin, optimized production methodologies, and its critical role as a pharmacological probe in autophagy and lysosomal homeostasis research.[1]
The Biological Source: Streptomyces diastatochromogenes[5]
Taxonomy and Strain Specificity The discovery of Concanamycin A is attributed to the screening of actinomycetes for immunosuppressive activity. The producing organism, Streptomyces diastatochromogenes (specifically strain S-45), is a soil-dwelling Gram-positive bacterium.[1] Unlike many macrolides found in the culture supernatant, ConcA is predominantly associated with the mycelial biomass, necessitating specific downstream processing strategies.
Biosynthetic Architecture Concanamycin A is assembled via a Type I Polyketide Synthase (PKS) system.[1][4] The biosynthetic gene cluster (BGC) reveals a complex assembly line logic that distinguishes it from the 16-membered bafilomycins.
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Core Scaffold: The 18-membered lactone ring is synthesized by a modular PKS using acetate and propionate units.
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Unique Extender Units: The pathway utilizes unusual extender units, including ethylmalonyl-CoA and methoxymalonyl-ACP , which confer specific side chains critical for V-ATPase binding.[1]
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Post-PKS Modification: The structure is decorated with a specific sugar moiety, 4'-O-carbamoyl-2'-deoxyrhamnose.[1][4][5] The carbamoyl group is essential for its enhanced biological activity compared to de-carbamoylated derivatives.
Optimized Production & Isolation Workflow
The following protocol synthesizes historical isolation methods (Kinashi et al.) with modern fermentation optimization techniques. This workflow prioritizes yield and purity.
Phase I: Upstream Processing (Fermentation)[1]
| Parameter | Specification | Rationale |
| Seed Culture Medium | 2% Glucose, 1% Soluble Starch, 0.5% Yeast Extract, 0.5% Peptone, 0.2% CaCO₃.[1] | Promotes rapid biomass accumulation without triggering premature secondary metabolism.[1] |
| Production Medium | Glycerol (2%), Soybean Meal (1.5%), NaCl (0.3%), CaCO₃ (0.2%).[1] | Glycerol acts as a slow-release carbon source to extend the idiophase (production phase).[1] |
| Incubation | 27–30°C, 180 rpm, 72–96 hours.[1] | S. diastatochromogenes is mesophilic; high aeration is required for the oxidative PKS pathway. |
| pH Control | Maintain 6.8 – 7.2. | Acidic pH (<6.[1]0) degrades the macrolide ring; alkaline pH (>8.0) hydrolyzes the carbamoyl group. |
Phase II: Downstream Processing (Isolation)[1]
Step 1: Biomass Separation Since ConcA is lipophilic and binds to the cell membrane, the broth is centrifuged (5000 x g, 20 min). The supernatant is discarded (or assayed for minor analogues), and the mycelial cake is retained.
Step 2: Solvent Extraction
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Extract mycelial cake with Acetone (1:5 w/v) to lyse cells and solubilize macrolides.[1]
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Filter and evaporate acetone to an aqueous residue.
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Extract aqueous residue with Ethyl Acetate (EtOAc) at pH 7.0.[1]
Step 3: Chromatographic Purification
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Silica Gel Open Column: Elute with Chloroform:Methanol gradient (100:0
90:10). ConcA elutes in mid-polarity fractions.[1] -
Preparative HPLC:
Visualization: Production Pipeline
Figure 1: End-to-end workflow for the isolation of Concanamycin A from bacterial biomass.[1][4]
Mechanism of Action: The V-ATPase Interaction
Concanamycin A is defined by its nanomolar affinity for the Vacuolar H⁺-ATPase (V-ATPase) , a multi-subunit enzyme responsible for acidifying intracellular compartments (lysosomes, endosomes, Golgi).[1]
Molecular Target
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Domain: V₀ domain (membrane-embedded proton pore).[1]
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Binding Mode: ConcA binds to the c-ring of the V₀ domain.[7] This binding sterically hinders the rotation of the c-ring relative to the subunit a, effectively "jamming" the proton pump.
Comparative Potency
While Bafilomycin A1 is widely used, Concanamycin A is generally 10–100 times more potent (IC₅₀
Visualization: Inhibition Pathway[1]
Figure 2: Pharmacological cascade of V-ATPase inhibition by Concanamycin A.
Applications in Research & Drug Discovery
4.1 Autophagy Flux Inhibition
ConcA is the "Gold Standard" for measuring autophagic flux. By neutralizing lysosomal pH, it inhibits the hydrolases (Cathepsins) required to degrade autophagic cargo.[1]
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Protocol Insight: Researchers treat cells with ConcA (1–10 nM) for 2–4 hours.[1] An increase in LC3-II levels (relative to untreated controls) indicates active autophagic flux.[1] If LC3-II does not increase, the autophagy initiation is impaired.[1]
4.2 Osteoclast Inhibition
V-ATPases are highly expressed in the ruffled border of osteoclasts, where they secrete acid to dissolve bone mineral. ConcA potently inhibits bone resorption in vitro, serving as a lead structure for osteoporosis therapeutics, although systemic toxicity limits its direct clinical use.[1]
4.3 Antiviral Research
Many enveloped viruses (e.g., Influenza, Ebola) require endosomal acidification to trigger the conformational changes in hemagglutinin (or equivalent glycoproteins) necessary for viral fusion and entry.[1] ConcA blocks this acidification, trapping the virus in the endosome.[8]
References
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Kinashi, H., Someno, K., & Sakaguchi, K. (1984). Isolation and characterization of concanamycins A, B and C. The Journal of Antibiotics, 37(11), 1333–1343.[1][2]
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Dröse, S., & Altendorf, K. (1997). Bafilomycins and concanamycins as inhibitors of V-ATPases and P-ATPases.[1][3] Journal of Experimental Biology, 200(1), 1–8.[1]
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Bowman, E. J., Siebers, A., & Altendorf, K. (1988). Bafilomycins: A class of inhibitors of membrane ATPases from microorganisms, animal cells, and plant cells.[1] Proceedings of the National Academy of Sciences, 85(21), 7972–7976. [1]
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Haydock, S. F., et al. (2005). Organization of the biosynthetic gene cluster for the macrolide concanamycin A in Streptomyces neyagawaensis ATCC 27449. Microbiology, 151(10), 3161–3169.[1] [1]
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Huss, M., & Wieczorek, H. (2009). Inhibitors of V-ATPases: old and new players.[1] Journal of Experimental Biology, 212(3), 341–346.[1]
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- 1. Bafilomycin - Wikipedia [en.wikipedia.org]
- 2. Isolation and characterization of concanamycins A, B and C - PubMed [pubmed.ncbi.nlm.nih.gov]
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- 4. researchgate.net [researchgate.net]
- 5. Organization of the biosynthetic gene cluster for the macrolide concanamycin A in Streptomyces neyagawaensis ATCC 27449 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Concanamycin A, the specific inhibitor of V-ATPases, binds to the V(o) subunit c - PubMed [pubmed.ncbi.nlm.nih.gov]
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